Cas no 27018-50-4 (Benz[a]anthracene,7-(iodomethyl)-12-methyl-)

• Product Name: Benz[a]anthracene,7-(iodomethyl)-12-methyl-
• CAS No: 27018-50-4
• MF: C₂₀H₁₅I
• MW: 382.237577676773
• CID: 262667
• PubChem ID: 94375
• Update Time: 2025-04-19

Benz[a]anthracene,7-(iodomethyl)-12-methyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene,7-(iodomethyl)-12-methyl-
• 7-(iodomethyl)-12-methylbenzo[a]anthracene
• DTXSID00181505
• BRN 3343061
• 27018-50-4
• 7-Iodomethyl-12-methylbenz(a)anthracene
• Benz(a)anthracene, 7-(iodomethyl)-12-methyl-

• Inchi： 1S/C20H15I/c1-13-15-7-4-5-9-17(15)19(12-21)18-11-10-14-6-2-3-8-16(14)20(13)18/h2-11H,12H2,1H3
• InChI Key： YCEFXAWNLQFCMH-UHFFFAOYSA-N
• SMILES： ICC1C2C=CC=CC=2C(C)=C2C3C=CC=CC=3C=CC2=1

Computed Properties

• Exact Mass: 382.02145
• Monoisotopic Mass: 382.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.4815 (rough estimate)
• Boiling Point: 317.36°C (rough estimate)
• Flash Point: 279.7°C
• Refractive Index: 1.7600 (estimate)
• PSA: 0